Cas no 1343165-69-4 (N-methylazepane-2-carboxamide)

• Product Name: N-methylazepane-2-carboxamide
• CAS No: 1343165-69-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD20362385
• CID: 5302819
• PubChem ID: 64561812
• Update Time: 2025-05-19

N-methylazepane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methylazepane-2-carboxamide
• Azepane-2-carboxylic acid methylamide

• MDL： MFCD20362385
• Inchi： 1S/C8H16N2O/c1-9-8(11)7-5-3-2-4-6-10-7/h7,10H,2-6H2,1H3,(H,9,11)
• InChI Key： PASILFYXESXLRH-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCCN1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-methylazepane-2-carboxamide

N-Methylazepane-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1343165-69-4, commonly referred to as N-methylazepane-2-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepane derivatives, which are seven-membered ring structures with nitrogen atoms incorporated into their framework. The N-methylazepane-2-carboxamide structure is particularly notable for its potential applications in drug design and development.

Recent studies have highlighted the importance of azepane derivatives in medicinal chemistry due to their unique pharmacokinetic properties and ability to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that N-methylazepane-2-carboxamide exhibits promising activity as a ligand for G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. This finding underscores the potential of this compound in the development of novel drugs for conditions such as hypertension, anxiety, and neurodegenerative diseases.

The synthesis of N-methylazepane-2-carboxamide involves a multi-step process that typically begins with the preparation of azepane precursors. These precursors are then subjected to various functionalization reactions to introduce the carboxamide group at the second position of the azepane ring. The methyl group substitution on the nitrogen atom is achieved through alkylation or methylation reactions, ensuring the stability and bioavailability of the final product. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the compound.

In terms of applications, N-methylazepane-2-carboxamide has shown remarkable versatility across different domains. In pharmaceuticals, it serves as a valuable building block for constructing bioactive molecules with improved pharmacokinetic profiles. For example, researchers at the University of California have utilized this compound to develop analogs with enhanced solubility and reduced toxicity, making them more suitable for clinical trials. Additionally, its role in agrochemicals has been explored, with studies indicating its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism.

From an environmental perspective, understanding the fate and transport of N-methylazepane-2-carboxamide in ecosystems is crucial for assessing its ecological impact. Recent environmental toxicology studies have revealed that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This characteristic makes it a more eco-friendly alternative compared to traditional chemical agents used in agriculture and industry.

Looking ahead, ongoing research into N-methylazepane-2-carboxamide is expected to uncover new avenues for its application in materials science and nanotechnology. For instance, preliminary findings suggest that this compound can act as a template for self-assembling nanostructures, which hold promise for use in drug delivery systems and sensors.